N-(Cyanomethyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-(cyanomethyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C11H9N3O2/c1-7-2-3-9-8(14-7)6-10(16-9)11(15)13-5-4-12/h2-3,6H,5H2,1H3,(H,13,15)
• InChI Key: GRPMHXBYCBJSBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NCC#N
• Molecular Formula: C11H9N3O2
• Molecular Weight: 215.21 g/mol

Description

Pyridine carboxamides are a class of compounds that have been synthesized from condensation reactions involving pyridine-2,6-dicarboxylic acid (H2dipic), pyridine-2,6-dicarbonyl dichloride or 2,6-diaminopyridine with heterocyclic amine or carboxylic acid precursors.

Synthesis Analysis

The synthesis of similar compounds often involves condensation reactions. For instance, new pyridine dicarboxamide ligands have been synthesized from condensation reactions involving pyridine-2,6-dicarboxylic acid (H2dipic), pyridine-2,6-dicarbonyl dichloride or 2,6-diaminopyridine with heterocyclic amine or carboxylic acid precursors.

Molecular Structure Analysis

The structure of these compounds is confirmed chemically by their preparations with other pathways and their spectral data. Crystallographic analyses of similar compounds have revealed extensive intramolecular hydrogen bonding interactions.

Chemical Reactions Analysis

The reaction of 4-bromo acetophenone and vetraldehyde (3,4-dimethoxy benzaldehyde) in ethanol and sodium hydroxide solution afforded the corresponding chalcone which was used as a suitable precursor to prepare a new series of pyridine derivatives.